Cas no 3778-85-6 (2-Chlorobenzyl imidothiocarbamate hydrochloride)

• Product Name: 2-Chlorobenzyl imidothiocarbamate hydrochloride
• CAS No: 3778-85-6
• MF: C₈H₁₀Cl₂N₂S
• MW: 237.149398326874
• MDL: MFCD00035046
• CID: 313207
• PubChem ID: 199161
• Update Time: 2025-04-19

2-Chlorobenzyl imidothiocarbamate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Carbamimidothioic acid,(2-chlorophenyl)methyl ester, hydrochloride (1:1)
• (2-chlorophenyl)methyl carbamimidothioate,hydrochloride
• 2-(2-Chlorobenzyl)-2-thiopseudourea hydrochloride
• 2-chlorobenzyl imidothiocarbamate
• 2-chlorobenzylisothiourea hydrochloride
• 2-chlorophenylmethyl carbamimidothioate hydrochloride
• AC1L56TG
• amp
• CHEMBL1224310
• Pseudourea, 2-(2-chlorobenzyl)-2-thio-, hydrochloride
• S-(2-chlorobenzyl)isothiouronium chloride
• T6399946
• WLN: MUYZS1R BG &amp
• SMR000225839
• (Amino((2-chlorobenzyl)thio)methylidene)ammonium chloride
• PD188238
• {AMINO[(2-CHLOROBENZYL)THIO!METHYLIDENE}AMMONIUMCHLORIDE,97
• 3778-85-6
• NSC 60041
• S-(2-Chlorobenzyl)Isothiourea HCl
• (2-chlorophenyl)methyl carbamimidothioate;hydrochloride
• MFCD00035046
• 9X9QY6D7C5
• {[(2-chlorophenyl)methyl]sulfanyl}methanimidamide hydrochloride
• 2-Chlorobenzyl carbamimidothioate hydrochloride
• CS-0451846
• 2-chlorobenzyl imidothiocarbamate hydrochloride
• A910999
• Z48820396
• AKOS027444747
• Carbamimidothioic acid, (2-chlorophenyl)methyl ester, hydrochloride (1:1)
• Carbamimidothioic acid, (2-chlorophenyl)methyl ester, monohydrochloride
• NSC-60041
• carbamimidothioic acid, (2-chlorophenyl)methyl ester, hydrochloride
• WLN: MUYZS1R BG &GH
• Pseudourea, 2-(o-chlorobenzyl)-2-thio-, hydrochloride
• {AMINO[(2-CHLOROBENZYL)THIO!METHYLIDENE}AMMONIUMCHLORIDE
• MLS000698043
• NSC60041
• 14122-38-4
• DTXSID00191225
• FT-0720926
• 2-Chlorobenzyl imidothiocarbamate hydrochloride

• MDL： MFCD00035046
• Inchi： 1S/C8H9ClN2S.ClH/c9-7-4-2-1-3-6(7)5-12-8(10)11;/h1-4H,5H2,(H3,10,11);1H
• InChI Key： CEICVYXCGHTEIT-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CSC(=N)N.Cl

Computed Properties

• Exact Mass: 200.01767
• Monoisotopic Mass: 235.994174
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.2

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 315.9±44.0 °C at 760 mmHg
• Flash Point: 144.9±28.4 °C
• Refractive Index: 1.625
• PSA: 49.87
• LogP: 4.06870
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-Chlorobenzyl imidothiocarbamate hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes